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Compound of Interest

Compound Name: Stannate (SnO32-), disodium

Cat. No.: B1580535 Get Quote

Disodium stannate, formally known as sodium hexahydroxostannate(IV) (Na₂[Sn(OH)₆]), is a

versatile inorganic compound utilized across various industries.[1] Its applications range from a

mordant in dyeing and a stabilizer for hydrogen peroxide to roles in the production of glass,

ceramics, and electroplating solutions.[2][3] While invaluable, its handling necessitates a

thorough understanding of its chemical characteristics and potential hazards. This guide,

designed for researchers, scientists, and drug development professionals, moves beyond a

simple recitation of safety data sheet (SDS) fields. It provides a synthesized, in-depth analysis

of the critical information contained within the SDS for disodium stannate, emphasizing the

causality behind safety protocols and empowering laboratory personnel to work with this

compound in a safe, informed, and compliant manner.

Section 1: Chemical Identification and Composition
Precise identification is the foundation of chemical safety. Disodium stannate is commercially

available in different forms, most commonly as a trihydrate.[1][4] Understanding its various

identifiers is crucial for accurate record-keeping and cross-referencing toxicological and

regulatory data.
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Identifier Value Source(s)

IUPAC Name
Sodium

hexahydroxostannate(IV)
[1]

Synonyms

Disodium stannate, Sodium tin

oxide, Disodium tin trioxide,

Preparing Salt

[3][4][5]

Molecular Formula

Na₂SnO₃ (Anhydrous)

Na₂[Sn(OH)₆] or

Na₂SnO₃·3H₂O (Trihydrate)

[1][4][6]

Molecular Weight
212.69 g/mol (Anhydrous)

266.73 g/mol (Trihydrate)
[1][5][7]

CAS Number

12058-66-1 (Anhydrous)

12209-98-2 (Trihydrate)

12027-70-2 (Hexahydroxide)

[1][7][8]

EC Number 235-030-5 [9]

The primary component of concern is the disodium stannate itself, typically in its trihydrate

form, which comprises the bulk of the material in laboratory-grade products.[10]

Section 2: Hazard Identification and Risk Profile
Disodium stannate is classified as a hazardous substance that presents significant risks upon

improper handling.[11] The Globally Harmonized System (GHS) provides a universal

framework for understanding these dangers.

GHS Classification Summary
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Hazard Class Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
1C / 2

H314: Causes severe

skin burns and eye

damage / H315:

Causes skin irritation

[7][12]

Serious Eye

Damage/Eye Irritation
1 / 2A

H318: Causes serious

eye damage / H319:

Causes serious eye

irritation

[4][7][12]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[4][7][12]

Hazardous to the

Aquatic Environment,

Long-term

3

H412: Harmful to

aquatic life with long

lasting effects

Note: Classifications can vary slightly between suppliers based on the concentration and

physical form of the product.[7]

The primary hazards are corrosive and irritant effects.[7] The material is a white, odorless

crystalline powder that can easily become airborne, posing an inhalation risk.[2]
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GHS Pictograms

Primary Hazards

 corrosive Skin Causes severe skin burns and irritation

Eyes Causes serious eye damage exclamation_mark 

Respiratory May cause respiratory tract irritation

Click to download full resolution via product page

Caption: GHS Hazard Pictogram Correlation.

Section 3: Emergency Protocols and First-Aid
Measures
A rapid and correct response to exposure is critical to minimizing harm. The alkaline nature of

disodium stannate in solution contributes to its corrosive effects. The following protocols are

based on established best practices for managing exposure to corrosive solids.

Step-by-Step First-Aid Workflow
Scene Safety and Decontamination:

Ensure the area is safe. For significant dust clouds, responders should wear appropriate

respiratory protection.[11]

Immediately remove the affected individual from the source of contamination.[12]

Remove all contaminated clothing, including footwear and jewelry, while flushing the

affected area to prevent further contact.
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Exposure-Specific Treatment:

Eye Contact: This is a medical emergency. Immediately and continuously flush the eyes

with copious amounts of running water for at least 15-20 minutes, holding the eyelids apart

to ensure complete irrigation of the eye and lid surfaces.[6][12] Do not use an eye

ointment.[6] Seek immediate medical attention from an ophthalmologist.

Skin Contact: Immediately flush the affected skin with plenty of water and soap if available.

Continue washing for at least 15 minutes. If irritation or pain persists, seek medical

attention.[12] For severe contact, cover the skin with an emollient or anti-bacterial cream

after thorough washing and seek immediate medical care.[6]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[4][12] If breathing is difficult or discomfort persists, seek immediate medical

attention.[12]

Ingestion: Do NOT induce vomiting due to the risk of perforating the gastrointestinal tract.

[6] Have the person rinse their mouth with water and then drink one or two glasses of

water to dilute the substance. Never give anything by mouth to an unconscious person.[4]

Seek immediate medical attention.[6]
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Identify Exposure Route

Immediate Action

Follow-Up

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
Keep at rest.

Dust inhaled

Remove Clothing.
Flush with water & soap

for 15+ min.

Solid/Solution on skin

Flush with water
for 15+ min.

Hold eyelids open.

Solid/Solution in eye

Seek Immediate
Medical Attention

Rinse mouth.
Drink 1-2 glasses of water.
DO NOT induce vomiting.

Swallowed

Monitor for irritation.
If persists, seek medical attention.

If symptoms worsen

Click to download full resolution via product page

Caption: Decision Tree for First-Aid Response.
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Section 4: Fire-Fighting and Accidental Release
Measures
Fire-Fighting Protocol
Disodium stannate itself is non-combustible and does not pose a significant fire risk.[6][11] The

primary hazard in a fire scenario stems from the potential decomposition of the material at high

temperatures, which may produce toxic and corrosive fumes, including tin and sodium oxides.

[12][13]

Suitable Extinguishing Media: Use extinguishing agents appropriate for the surrounding fire.

Water spray, dry powder, or carbon dioxide are all acceptable.[12]

Protective Equipment: In the event of a fire involving this material, firefighters should wear a

self-contained breathing apparatus (SCBA) and full protective clothing to prevent contact

with fumes and potentially hazardous runoff.[12]

Accidental Release Response Workflow
A structured approach to spill cleanup is essential to protect personnel and the environment.

Immediate Actions & Assessment (Minor vs. Major Spill):

Evacuate: Clear the immediate area of all non-essential personnel.[4]

Ventilate: Ensure the area is well-ventilated to disperse any airborne dust.

Assess: Determine the scale of the spill. A minor spill is a small, manageable amount. A

major spill is a large quantity that poses a greater hazard.

Containment & Cleanup Protocol:

Personal Protective Equipment (PPE): Before cleanup, don appropriate PPE, including

chemical goggles, impervious gloves (neoprene or nitrile rubber), a lab coat, and a

NIOSH-approved dust respirator.[4][6]

Cleanup Procedure:
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Avoid generating dust.[12] Do not dry sweep.

Carefully sweep or vacuum (using an explosion-proof, grounded machine) the spilled

solid material.

Place the collected material into a clean, dry, properly labeled container for disposal.

For Major Spills: Contain the spill with sand, earth, or vermiculite. Prevent the spillage

from entering drains or public waterways.[4]

Decontamination: After the solid is removed, decontaminate the area by washing with

water.[12] Collect all cleanup materials and residue in labeled drums for disposal.

Post-Cleanup:

Launder all contaminated protective clothing before reuse.

Wash hands thoroughly with soap and water after handling.

If a significant spill enters drains or waterways, notify the appropriate emergency services.

[4]
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Spill Detected

Assess Spill Size
& Secure Area

Don Full PPE
(Goggles, Gloves, Respirator)

Carefully sweep or vacuum solid.
Place in labeled container.

Minor Spill

Contain with inert material.
Prevent entry into drains.

Collect material for disposal.

Major Spill

Wash spill area with water.
Collect residue for disposal.

Dispose of waste according to
local/national regulations.

Decontaminate PPE.
Wash hands thoroughly.
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Caption: Workflow for Accidental Spill Response.
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Section 5: Handling, Storage, and Exposure Control
Proactive measures are the most effective way to prevent exposure and ensure long-term

safety.

Safe Handling Protocols
Ventilation: Always use this material in a well-ventilated area. Process enclosures or local

exhaust ventilation should be used to keep airborne levels below recommended exposure

limits.[6][14]

Personal Contact: Avoid all personal contact, including inhalation of dust and contact with

skin and eyes.

Hygienic Practices: Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly with soap and water after handling and before breaks.[4][12]

Addition to Water: To avoid a potentially violent reaction, ALWAYS add the material slowly to

water, NEVER the other way around.

Storage Requirements
Container: Store in the original, tightly sealed container.[12] Suitable containers include glass

or polyethylene.[11]

Conditions: Keep in a cool, dry, well-ventilated area.[12] The material is stable under normal

conditions but may decompose in moist air.[4]

Incompatibilities: Store away from incompatible materials such as strong acids and strong

oxidizing agents.[10][12][14] Also store away from foodstuff containers.

Exposure Controls and Personal Protection
Exposure Limit Value (as Sn) Organization

TWA (8-hour) 2 mg/m³ ACGIH, OSHA, NIOSH

STEL (15-min) 4 mg/m³ WEL
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TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; WEL: Workplace Exposure

Limit.[10][12]

Engineering Controls: A system of local and/or general exhaust is recommended to keep

employee exposures below the Airborne Exposure Limits.[14] Emergency eye wash

fountains and safety showers should be readily available.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][6] Contact lenses

should not be worn.[4]

Skin Protection: Wear impervious gloves, such as neoprene or nitrile rubber.[4] A lab coat

or chemical-resistant apron should be worn to prevent skin contact.[6][14]

Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-

certified dust and mist respirator.[4][6]

Section 6: Physical, Chemical, and Toxicological
Properties
Physical and Chemical Data
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Property Value Source(s)

Appearance
White to off-white crystalline

solid/powder
[2][4]

Odor Odorless [2]

pH Aqueous solution is alkaline

Melting Point Decomposes (>140°C) [11]

Boiling Point Not applicable [6]

Solubility
Soluble in water; Insoluble in

alcohol
[2][6][15]

Stability

Stable under normal

temperature and storage

conditions. Decomposes

slowly in moist air.

[4]

Hazardous Polymerization Will not occur [12]

Hazardous Decomposition

Upon heating, may produce

toxic/corrosive fumes of tin

oxides and sodium oxides.

[12][13]

Toxicological Profile
The primary toxicological concerns are irritation and chemical burns from acute exposure.

Chronic exposure carries different risks.

Acute Effects:

Oral: While most tin salts are relatively non-toxic by mouth, high concentrations can cause

nausea, vomiting, and diarrhea.[11] The material can cause chemical burns in the oral

cavity and gastrointestinal tract.

Dermal: Causes skin irritation and potentially severe chemical burns upon direct contact.

[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.ferwer.com/lexicon/substance/sodium-stannate
https://www.gelest.com/wp-content/uploads/SNS6950_SODIUM-STANNATE-trihydrate_GHS-US_English-US.pdf
https://www.ferwer.com/lexicon/substance/sodium-stannate
https://datasheets.scbt.com/sc-229318.pdf
https://www.oxfordlabfinechem.com/msds/(S-08340)Sodium%20stannate%20trihydrate.pdf
https://www.ferwer.com/lexicon/substance/sodium-stannate
https://www.oxfordlabfinechem.com/msds/(S-08340)Sodium%20stannate%20trihydrate.pdf
https://parchem.com/chemical-supplier-distributor/sodium-stannate-022877
https://www.gelest.com/wp-content/uploads/SNS6950_SODIUM-STANNATE-trihydrate_GHS-US_English-US.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-87398-5898851b383966.68649255
https://safety365.sevron.co.uk/substances/accessSDS/SDS-87398-5898851b383966.68649255
https://www.fishersci.com/store/msds?partNumber=AA14021&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-229318.pdf
https://www.gelest.com/wp-content/uploads/SNS6950_SODIUM-STANNATE-trihydrate_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Dust is irritating to the respiratory system.[4][11][12]

Ocular: Causes serious eye irritation and can lead to severe chemical burns and eye

damage.[4]

Chronic Effects:

Long-term inhalation of inorganic tin dusts and fumes can lead to a benign

pneumoconiosis called "stannosis," which is an accumulation of tin in the lungs that is

visible on X-rays but typically does not cause significant functional impairment.[4][11]

Quantitative Toxicity Data:

Test Result Species Source(s)

LD50 Oral 3457 mg/kg Rat [4][11]

LD50 Oral 2132 mg/kg Mouse [4][11]

Section 7: Ecological and Disposal Considerations
Ecological Impact: Disodium stannate is harmful to aquatic life with long-lasting effects.[10]

Due to its solubility in water, spills should be prevented from entering sewers, drains, and

public waters.[4][16] The product components are not classified as environmentally

hazardous in all documentation, but large or frequent spills can have a damaging effect on

the environment.[12]

Disposal Considerations: This material and its container must be disposed of as hazardous

waste.[10] Disposal should be carried out by a licensed waste disposal company in

accordance with local, state, and federal regulations.[12] Do not allow the product to enter

drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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